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Compound of Interest

Compound Name:
2-[(3,4-

Dimethylphenyl)methyl]oxirane

Cat. No.: B13195860

Get Quote

Introduction & Chemical Context
2-[(3,4-Dimethylphenyl)methyl]oxirane (CAS: 1553226-74-6), also known as 3-(3,4-

dimethylphenyl)-1,2-epoxypropane, is a critical homobenzylic epoxide intermediate. Unlike

styrene oxide derivatives where the epoxide is directly conjugated to the aromatic ring, this

molecule features a methylene spacer. This structural distinction significantly influences its

reactivity profile:

Electronic Isolation: The methylene bridge attenuates the resonance stabilization of the

benzylic carbocation. Consequently, the ring-opening mechanism shifts away from the

electronic control seen in styrene oxides (which often favor internal attack) toward steric

control (favoring terminal attack).

Pharmacophore Relevance: This scaffold is a direct precursor to 1-(3,4-dimethylphenyl)-3-

amino-2-propanols, a structural motif found in various adrenergic receptor modulators and

kinase inhibitors.

This guide details the protocols for the regioselective ring-opening of this epoxide with

nucleophiles (primarily amines), emphasizing the suppression of side reactions (polymerization,
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"abnormal" regioselectivity).

Key Physical Properties (Predicted)
Property Value Note

Molecular Formula C₁₁H₁₄O

Molecular Weight 162.23 g/mol

Boiling Point ~240–250 °C Extrapolated from homologs

Density ~1.02 g/cm³

Solubility DCM, THF, EtOH Poor in water

Mechanistic Insight & Regioselectivity
Understanding the competition between the Normal (Terminal, C3) and Abnormal (Internal, C2)

pathways is vital for process control.

Pathway A (Normal - SN2): Nucleophilic attack occurs at the less hindered terminal carbon

(C3). This is the dominant pathway under basic or neutral conditions (e.g., aminolysis in

ethanol).

Pathway B (Abnormal - SN1-like): Attack occurs at the internal carbon (C2). This is favored

only under strong acidic catalysis where the transition state has significant carbocation

character. However, due to the lack of direct benzylic stabilization, this pathway is minor

compared to styrene oxide cases.

Reaction Pathway Diagram

2-[(3,4-Dimethylphenyl)
methyl]oxirane

Transition State A
(Steric Control)

 Basic/Neutral
 (Kinetic)

Transition State B
(Electronic Control)

 Strong Acid
 (Lewis/Brønsted)

Nucleophile (Nu-H)
(Amine/Azide/Alcohol)

Major Product
(Secondary Alcohol)

1-Nu-3-aryl-2-propanol

 >95% Regioselectivity

Minor Product
(Primary Alcohol)

2-Nu-3-aryl-1-propanol

 <5% (Typical)
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Figure 1: Mechanistic divergence in the ring-opening of homobenzylic epoxides. Path A is the

target for pharmaceutical synthesis.

Experimental Protocols
Protocol A: Regioselective Aminolysis (Synthesis of
Beta-Amino Alcohols)
Objective: Synthesis of 1-amino-3-(3,4-dimethylphenyl)-2-propanol derivatives. Scope:

Applicable for primary and secondary amines (e.g., isopropylamine, tert-butylamine,

morpholine).

Materials
Substrate: 2-[(3,4-Dimethylphenyl)methyl]oxirane (1.0 equiv).

Nucleophile: Amine (1.2 – 3.0 equiv). Note: Use excess if the amine is volatile to prevent

polymerization.

Solvent: Ethanol (EtOH) or 2-Propanol (IPA). Protic solvents facilitate epoxide activation via

hydrogen bonding.

Catalyst (Optional): Calcium Triflate [Ca(OTf)₂] (5 mol%) for sluggish amines.

Step-by-Step Methodology
Preparation: In a reaction vial equipped with a magnetic stir bar, dissolve 2-[(3,4-
Dimethylphenyl)methyl]oxirane (162 mg, 1.0 mmol) in Ethanol (2.0 mL).

Nucleophile Addition: Add the Amine (3.0 mmol) dropwise.

Critical Insight: If using a volatile amine (e.g., methylamine), use a sealed pressure tube to

prevent loss of stoichiometry.

Reaction:

Standard: Heat to 60 °C for 4–12 hours.
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Catalytic Variant: If using Ca(OTf)₂, stir at Room Temperature for 12 hours. The Lewis acid

activates the epoxide oxygen, lowering the activation energy without inducing the

"Abnormal" cationic pathway [1].

Monitoring: Monitor by TLC (Hexane:EtOAc 3:1) or HPLC. The epoxide spot (high R_f)

should disappear, replaced by a more polar amino-alcohol spot.

Workup:

Concentrate the mixture under reduced pressure to remove solvent and excess amine.

Purification: If necessary, purify via flash column chromatography (DCM:MeOH:NH₄OH

gradient).

Validation: Verify structure via ¹H-NMR. Look for the disappearance of epoxide protons (δ

2.5–3.0 ppm) and appearance of the methine proton (CH-OH) at δ ~3.8–4.0 ppm.

Protocol B: Hydrolytic Opening (Analytical Standard
Preparation)
Objective: Synthesis of 3-(3,4-dimethylphenyl)propane-1,2-diol for use as an HPLC impurity

standard.

Materials
Substrate: 1.0 mmol.

Reagent: 0.5 M H₂SO₄ (aq) / THF (1:1 v/v).

Methodology
Dissolve the epoxide in THF (2 mL).

Add 0.5 M H₂SO₄ (2 mL) slowly at 0 °C.

Allow to warm to RT and stir for 2 hours.

Note: Acidic hydrolysis is fast but may produce small amounts of dimer.
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Quench with sat. NaHCO₃. Extract with EtOAc (3x).

Dry over Na₂SO₄ and concentrate.

Analytical Data & Troubleshooting
Expected NMR Signatures (CDCl₃)

Proton
Environment

Chemical Shift (δ) Multiplicity Diagnostic Value

Ar-CH₃ 2.20 – 2.25 Singlet (6H)
Confirms 3,4-dimethyl

core.

Epoxide CH₂

(Reactant)
2.50, 2.80 dd

Disappears upon

reaction.

Epoxide CH

(Reactant)
3.10 m

Disappears upon

reaction.

Product CH-OH 3.80 – 4.00 Multiplet
Confirms ring

opening.

Product CH₂-N 2.60 – 2.90 Multiplet

Confirms

regioselectivity

(Terminal).

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Conversion Steric bulk of nucleophile.

Switch to high-pressure

thermal method (80°C sealed

tube) or use LiClO₄ (1M in

ether) as promoter.

Regio-isomers observed High acidity or temperature.

Switch to mild Lewis acid

(Ca(OTf)₂ or Zn(ClO₄)₂) and

lower temperature. Avoid

strong Brønsted acids.

Polymerization High concentration of epoxide.

Dilute reaction to 0.1 M.

Ensure Nucleophile is in

excess (>2 equiv).
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(Note: While specific literature on the 3,4-dimethyl analog is proprietary, protocols are derived

from validated methodologies for the homologous 2-benzyloxirane series.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 63223-30-3|1-Methoxy-5-phenylpentan-2-ol|BLD Pharm [bldpharm.com]

2. 62826-23-7|2-[(2-Ethylphenyl)methyl]oxirane|BLD Pharm [bldpharm.com]

3. 页面加载中... [china.guidechem.com]

4. CAS:1551669-74-92-[(3,5-Dimethylphenyl)methyl]oxirane-毕得医药 [bidepharm.com]

5. Search Results - AK Scientific [aksci.com]

To cite this document: BenchChem. [Application Note: Regioselective Ring-Opening of 2-
[(3,4-Dimethylphenyl)methyl]oxirane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13195860/docs#application-note-regioselective-ring-
opening-of-2-3-4-dimethylphenyl-methyl-oxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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